Cas no 2051-49-2 (Hexanoic anhydride)

Hexanoic anhydride (C12H22O3) is a carboxylic acid anhydride derived from hexanoic acid. It is a clear, colorless to pale yellow liquid with a characteristic odor, primarily used as an acylating agent in organic synthesis. Its key advantages include high reactivity in esterification and acylation reactions, making it valuable for producing esters, amides, and other derivatives. The compound exhibits good solubility in common organic solvents, facilitating its use in laboratory and industrial applications. Hexanoic anhydride is also employed in the synthesis of fragrances, pharmaceuticals, and specialty chemicals. Its stability under controlled conditions ensures consistent performance in synthetic processes. Proper handling is required due to its corrosive nature.
Hexanoic anhydride structure
Hexanoic anhydride structure
Product Name:Hexanoic anhydride
CAS No:2051-49-2
MF:C12H22O3
MW:214.301284313202
MDL:MFCD00009509
CID:84096
PubChem ID:24851658
Update Time:2025-10-24

Hexanoic anhydride Chemical and Physical Properties

Names and Identifiers

    • Hexanoic anhydride
    • Caproic anhydride
    • Hexanoic Acid Anhydride
    • hexanoyl hexanoate
    • caproic acid anhydride
    • hexanoic acid hexanoyl ester
    • n-Caproic anhydride
    • n-hexanoic acid anhydride
    • n-hexanoic anhydride
    • n-Hexoic anhydride
    • Capronic acid anhydride
    • Capronic anhydride
    • Hexanoyl anhydride
    • UNII-GG70Y8LTBY
    • NS00003838
    • Hexanoic acid, anhydride
    • 2051-49-2
    • EC 218-121-4
    • Hexanoic anhydride, purum, >=97.0% (GC)
    • AS-18084
    • AKOS015950716
    • CS-0185644
    • HexanoicAnhydride
    • Q27279092
    • J-013374
    • Hexanoic acid, 1,1'-anhydride
    • EINECS 218-121-4
    • AI3-06132
    • SCHEMBL1783
    • DTXSID20870929
    • F87206
    • FT-0627035
    • ?HEXANOIC ANHYDRIDE
    • A814628
    • Hexanoic anhydride, 97%
    • GG70Y8LTBY
    • HY-W127410
    • PERFLUOROCYCLOHEXANECARBONYLCHLORIDE
    • MFCD00009509
    • MDL: MFCD00009509
    • Inchi: 1S/C12H22O3/c1-3-5-7-9-11(13)15-12(14)10-8-6-4-2/h3-10H2,1-2H3
    • InChI Key: PKHMTIRCAFTBDS-UHFFFAOYSA-N
    • SMILES: O(C(CCCCC)=O)C(CCCCC)=O
    • BRN: 1776561

Computed Properties

  • Exact Mass: 214.15700
  • Monoisotopic Mass: 214.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 0.928 g/mL at 20 °C(lit.)
  • Melting Point: -40 °C
  • Boiling Point: 244°C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.428(lit.)
  • Solubility: ethanol: soluble1g/10 mL, clear, colorless
  • Water Partition Coefficient: Hydrolyzes in water.
  • PSA: 43.37000
  • LogP: 3.21680
  • Sensitiveness: Moisture Sensitive
  • Solubility: Hydrolyzable

Hexanoic anhydride Security Information

  • Symbol: GHS05
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:III
  • TSCA:Yes
  • Explosive Limit:0.7%(V)
  • Risk Phrases:R34
  • Packing Group:III
  • Safety Term:8
  • Packing Group:III
  • Hazard Level:8

Hexanoic anhydride Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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